![molecular formula C10H9NO3 B1268414 6-methoxy-2-methyl-4H-benzo[d][1,3]oxazin-4-one CAS No. 38527-50-3](/img/structure/B1268414.png)
6-methoxy-2-methyl-4H-benzo[d][1,3]oxazin-4-one
Cat. No. B1268414
M. Wt: 191.18 g/mol
InChI Key: IMUKVGUCKLGAAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09102677B2
Procedure details
A solution of 5-methoxyanthranilic acid (Lancaster) (41.8 g, 0.25 mol) was refluxed in acetic anhydride (230 mL) for 3.5 h before being concentrated under reduced pressure. The crude compound was then concentrated twice in the presence of toluene before being filtered and washed twice with ether to yield to the title compound (33.7 g, 71% yield) as a brown solid; LC/MS (Method D): m/z 192 [M+H]+, Rt 1.69 min.
Name
Yield
71%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:11]=[C:7]([C:8]([OH:10])=[O:9])[C:6]([NH2:12])=[CH:5][CH:4]=1.[C:13](OC(=O)C)(=O)[CH3:14]>>[CH3:13][C:14]1[O:9][C:8](=[O:10])[C:7]2[CH:11]=[C:3]([O:2][CH3:1])[CH:4]=[CH:5][C:6]=2[N:12]=1
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Inputs
Step One
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Name
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|
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Quantity
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41.8 g
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Type
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reactant
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Smiles
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COC1=CC=C(C(C(=O)O)=C1)N
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Name
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|
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Quantity
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230 mL
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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before being concentrated under reduced pressure
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The crude compound was then concentrated twice in the presence of toluene
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FILTRATION
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Type
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FILTRATION
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Details
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before being filtered
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WASH
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Type
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WASH
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Details
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washed twice with ether
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC1=NC2=C(C(O1)=O)C=C(C=C2)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 33.7 g | |
| YIELD: PERCENTYIELD | 71% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
